![molecular formula C9H9F3N2O B1386155 2-[3-(Trifluoromethyl)phenyl]acetohydrazide CAS No. 116622-96-9](/img/structure/B1386155.png)
2-[3-(Trifluoromethyl)phenyl]acetohydrazide
Overview
Description
2-[3-(Trifluoromethyl)phenyl]acetohydrazide, also known as TFPAH, is an organic compound with a wide range of applications in scientific research. It is a trifluoromethylated phenylacetohydrazide, which is a type of heterocyclic compound. TFPAH is a colorless solid that is soluble in organic solvents such as ethanol and dichloromethane. It has a molecular formula of C7H7F3N2O and a molecular weight of 182.14 g/mol.
Scientific Research Applications
Pharmacological Research
2-[3-(Trifluoromethyl)phenyl]acetohydrazide: is explored in pharmacology for its potential to act as a precursor in the synthesis of various pharmacologically active compounds. Its structural moiety is significant in the design of drug candidates that may exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and possibly anticancer properties .
Material Science
In material science, this compound serves as a chemical building block for the synthesis of complex molecules. Its incorporation into polymers or small molecule frameworks can lead to materials with unique properties, such as enhanced thermal stability or specific interaction capabilities with other substances .
Chemical Synthesis
The compound is utilized in chemical synthesis as an intermediate. It can undergo further chemical transformations to produce a variety of derivatives. These derivatives can be tailored for specific reactions or processes, making it a versatile reagent in synthetic organic chemistry .
Agriculture
While direct applications in agriculture are not extensively documented, compounds like 2-[3-(Trifluoromethyl)phenyl]acetohydrazide could be investigated for their potential use in the development of new agrochemicals. Their structural features might be beneficial in creating compounds that can act as growth promoters or pesticides .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reference material in various analytical techniques. Its well-defined structure and properties allow for its use in calibrating instruments or validating analytical methods .
Environmental Applications
Research into the environmental applications of such compounds is still emerging. They could be studied for their environmental fate, including their breakdown products and interaction with other environmental contaminants. Understanding these aspects is crucial for assessing the ecological impact of new chemicals before they are widely used .
properties
IUPAC Name |
2-[3-(trifluoromethyl)phenyl]acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N2O/c10-9(11,12)7-3-1-2-6(4-7)5-8(15)14-13/h1-4H,5,13H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNALJBUPABHFKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001241164 |
Source
|
| Record name | 3-(Trifluoromethyl)benzeneacetic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001241164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(Trifluoromethyl)phenyl]acetohydrazide | |
CAS RN |
116622-96-9 |
Source
|
| Record name | 3-(Trifluoromethyl)benzeneacetic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=116622-96-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Trifluoromethyl)benzeneacetic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001241164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[3,4-Dihydro-1(2H)-quinolinyl]-3-methylaniline](/img/structure/B1386081.png)
![1-[(4-Fluorobenzyl)sulfonyl]piperidine-4-carboxylic acid](/img/structure/B1386087.png)
amine](/img/structure/B1386090.png)
